Cas no 2171322-13-5 ((2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic acid)

• Product Name: (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic acid
• CAS No: 2171322-13-5
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5963059
• PubChem ID: 165514183
• Update Time: 2025-07-16

(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic acid
• 2171322-13-5
• EN300-1503362
• (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}butanoic acid

• Inchi： 1S/C24H26N2O6/c1-2-20(23(28)29)25-22(27)19-11-31-13-21(19)26-24(30)32-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-21H,2,11-13H2,1H3,(H,25,27)(H,26,30)(H,28,29)/t19?,20-,21?/m0/s1
• InChI Key： OXKZYOGSRKZBTC-KBWCOIMZSA-N
• SMILES： O1CC(C(C(N[C@H](C(=O)O)CC)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic acid

(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic acid (CAS No. 2171322-13-5)

(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic acid (CAS No. 2171322-13-5) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a formamido functional group. These characteristics make it an essential intermediate in the synthesis of complex peptides and peptidomimetics, which are crucial for the development of novel therapeutic agents.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions and its compatibility with a variety of amino acid side-chain protecting groups. The presence of this group in (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic acid allows for precise control over the reactivity and selectivity of the amino group during peptide bond formation, thereby facilitating the synthesis of highly complex and functional peptides.

The formamido functional group in this compound adds another layer of complexity and functionality. Formamides are known for their ability to form hydrogen bonds, which can be crucial for the stabilization of secondary structures in peptides and proteins. This property makes (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic acid particularly useful in the design of peptidomimetics that mimic the biological activity of natural peptides while offering improved pharmacological properties such as enhanced stability, bioavailability, and reduced immunogenicity.

Recent advancements in the field have highlighted the potential applications of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic acid exhibit potent anti-cancer activity by selectively targeting key signaling pathways involved in tumor growth and metastasis. Another study in the European Journal of Medicinal Chemistry reported that these derivatives can effectively inhibit viral replication, making them promising candidates for the development of antiviral drugs.

In addition to its therapeutic potential, (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic acid has also been explored for its use in diagnostic applications. Its unique structural features allow it to be conjugated with various imaging agents, such as fluorescent dyes or radiolabels, enabling non-invasive monitoring of disease progression and treatment response. This versatility makes it a valuable tool in both preclinical and clinical research settings.

The synthesis of (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic acid involves several well-established chemical reactions, including nucleophilic substitution, amidation, and deprotection steps. The use of modern synthetic techniques, such as microwave-assisted synthesis and flow chemistry, has significantly improved the efficiency and yield of these reactions, making it more accessible for large-scale production.

In conclusion, (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}butanoic acid (CAS No. 2171322-13-5) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal candidate for the development of novel therapeutic agents and diagnostic tools. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the field.